Cas no 1949776-49-1 (4-Acetylthiophene-2-carbonitrile)

4-Acetylthiophene-2-carbonitrile is a heterocyclic organic compound featuring both acetyl and cyano functional groups on a thiophene backbone. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The electron-withdrawing cyano group enhances its utility in nucleophilic substitution reactions, while the acetyl moiety allows for further derivatization, such as condensation or reduction. Its thiophene core contributes to stability and aromatic character, making it a versatile building block in heterocyclic chemistry. The compound is typically used in research and development for constructing complex molecular frameworks, particularly in medicinal chemistry for bioactive molecule design. Proper handling under controlled conditions is recommended due to its potential sensitivity.

4-Acetylthiophene-2-carbonitrile structure

1949776-49-1 structure

Product Name:4-Acetylthiophene-2-carbonitrile

CAS No:1949776-49-1

MF:C₇H₅NOS

MW:151.185700178146

MDL:MFCD30528829

CID:4817308

PubChem ID:122173331

Update Time:2025-06-08

4-Acetylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Acetylthiophene-2-carbonitrile
- J3.603.890J
- MDL： MFCD30528829
- Inchi： 1S/C7H5NOS/c1-5(9)6-2-7(3-8)10-4-6/h2,4H,1H3
- InChI Key： KSNLPZNWDVJUEA-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC(=C1)C(C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 193
XLogP3: 1.3
Topological Polar Surface Area: 69.1

4-Acetylthiophene-2-carbonitrile Pricemore >>

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